Cas no 117844-98-1 (4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine)

• Product Name: 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine
• CAS No: 117844-98-1
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• MDL: MFCD03145141
• CID: 131628
• PubChem ID: 798881
• Update Time: 2025-07-21

4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dimethoxyphenyl)-5-methylthiazol-2-amine
• 2-Thiazolamine,4-(2,4-dimethoxyphenyl)-5-methyl-
• 4-(2,4-DIMETHOXYPHENYL)-5-METHYL-1,3-THIAZOL-2-AMINE
• 4-(2,4-dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine(SALTDATA: FREE)
• 2-Thiazolamine,4-(2,4-dimethoxyphenyl)-5-methyl
• CS-0335135
• Oprea1_181688
• SR-01000245147-1
• BS-36808
• 117844-98-1
• AKOS000124015
• MFCD03145141
• SR-01000245147
• DTXSID80355388
• Cambridge id 6872366
• CHEMBL4210629
• AB00121932-01
• 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine

• MDL： MFCD03145141
• Inchi： 1S/C12H14N2O2S/c1-7-11(14-12(13)17-7)9-5-4-8(15-2)6-10(9)16-3/h4-6H,1-3H3,(H2,13,14)
• InChI Key： DBRUGROLIZNWFM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 250.07800
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 387.6±42.0 °C at 760 mmHg
• Flash Point: 188.2±27.9 °C
• Refractive Index: 1.599
• PSA: 85.61000
• LogP: 3.29910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine

Comprehensive Overview of 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine (CAS No. 117844-98-1)

4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine, with the CAS number 117844-98-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of dimethoxyphenyl and methyl groups in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its unique chemical properties.

In recent years, the demand for 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine has surged due to its relevance in medicinal chemistry. Studies suggest that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties, making it a focal point for developing new therapeutics. The compound's thiazole core is particularly noteworthy, as it is a common motif in many FDA-approved drugs. This has led to increased searches for "thiazole derivatives in drug development" and "CAS 117844-98-1 applications" across scientific databases and search engines.

From a synthetic perspective, 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine is often synthesized via multi-step organic reactions, including condensation and cyclization processes. Its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol facilitates its use in laboratory settings. Researchers frequently inquire about "synthesis methods for thiazole amines" and "optimization of 117844-98-1 yield," reflecting the compound's technical significance. Additionally, its stability under ambient conditions makes it a practical choice for long-term storage and transportation.

The compound's structural versatility also extends to material science, where it is explored for its potential in organic electronics and catalysis. Its electron-rich thiazole ring can participate in charge-transfer complexes, a property leveraged in designing light-emitting diodes (LEDs) and sensors. This interdisciplinary appeal has sparked queries like "thiazole-based materials for optoelectronics" and "CAS 117844-98-1 in nanotechnology," highlighting its broad applicability.

Quality control and analytical characterization of 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine are critical for ensuring its efficacy in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structure. Laboratories often search for "HPLC methods for thiazole amines" or "NMR peaks of 117844-98-1," underscoring the need for reliable analytical data.

In conclusion, 4-(2,4-Dimethoxyphenyl)-5-methyl-1,3-thiazol-2-amine (CAS No. 117844-98-1) is a multifaceted compound with immense potential across pharmaceutical, agrochemical, and material science domains. Its unique chemical framework and broad applicability continue to drive research and innovation, making it a subject of enduring interest in the scientific community.